2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-(4-chloro-2-methylphenoxy)acetyl]amino]-3-methylthiourea
• InChI: InChI=1S/C11H14ClN3O2S/c1-7-5-8(12)3-4-9(7)17-6-10(16)14-15-11(18)13-2/h3-5H,6H2,1-2H3,(H,14,16)(H2,13,15,18)
• InChI Key: VPWXICMFOLSCRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NNC(=S)NC
• Molecular Formula: C11H14ClN3O2S
• Molecular Weight: 287.77 g/mol

Description

2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide, also known as Cimetidine, is a histamine H2 receptor antagonist that is widely used in the treatment of gastric and duodenal ulcers. It was first discovered in the 1970s and has since become a popular drug due to its effectiveness and low cost. In addition to its use as an anti-ulcer medication, Cimetidine has also been found to have potential applications in scientific research.

Mechanism of Action

2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide works by blocking the activity of histamine H2 receptors, which are found in the stomach and are responsible for stimulating the production of stomach acid. By inhibiting the activity of these receptors, 2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide reduces the amount of acid produced by the stomach, which helps to prevent and treat ulcers.
Biochemical and Physiological Effects:
In addition to its effects on stomach acid production, 2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide has been found to have a number of other biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain liver enzymes, which can lead to drug interactions with other medications. It has also been found to have anti-inflammatory effects and may be useful in the treatment of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide in lab experiments is its low cost and availability. It is also relatively easy to synthesize and has a long shelf life. However, one limitation of using 2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide in lab experiments is that it can have interactions with other drugs and may not be suitable for use in certain experimental models.

Future Directions

There are a number of potential future directions for research involving 2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide. One area of interest is in the development of new anti-cancer therapies based on the drug's ability to inhibit histidine decarboxylase. Another potential area of research is in the development of new anti-inflammatory drugs based on 2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide's effects on inflammation. Additionally, there may be potential applications for 2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide in the treatment of other conditions, such as autoimmune diseases and allergies.

Scientific Research Applications

2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide has been found to have a number of potential applications in scientific research. One of the most promising areas of research involves its use as an anti-cancer agent. Studies have shown that 2-[(4-chloro-2-methylphenoxy)acetyl]-N-methylhydrazinecarbothioamide can inhibit the growth of certain types of cancer cells, including breast, lung, and colon cancer cells. It is believed that this effect is due to the drug's ability to inhibit the activity of an enzyme called histidine decarboxylase, which is involved in the production of histamine.